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Compound of Interest

Compound Name: GD1la-Ganglioside

Cat. No.: B13832502

Visualizing the Science: Diagrams and Pathways

To further elucidate the experimental processes and biological pathways discussed, the
following diagrams have been generated using Graphviz.

Signaling and Biosynthetic Pathways
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Design Targeting Vector

Electroporate into ES Cells

i

Select for Homologous Recombination

i

Inject ES Cells into Blastocysts

i

Implant into Pseudopregnant Females

i

Birth of Chimeric Pups

:

Breed Chimeras for Germline Transmission

i

Genotype Offspring (PCR)

Establish Knockout Colony
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Sensitization Phase

Intraperitoneal Injection of Ovalbumin (OVA) and Alum

:

Wait 7-14 Days

:

Repeat IP Injections (1-2 times)

i

Challenge Phase

Intranasal or Aerosol Challenge with OVA

:

Repeat Challenges Daily for Several Days

Analysis

Collect Bronchoalveolar Lavage Fluid (BALF)

Lung Histology

/ :

Differential Cell Counts (Eosinophils)

Measure Cytokine Levels

Assess Airway Inflammation
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 To cite this document: BenchChem. [Phenotypic comparison of St3gal2/3 double knockout
and single knockout mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13832502#phenotypic-comparison-of-st3gal2-3-
double-knockout-and-single-knockout-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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